Cas no 1691030-77-9 (3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride)

• Product Name: 3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride
• CAS No: 1691030-77-9
• MF: C₉H₁₉ClO₄S
• MW: 258.762761354446
• CID: 6377687
• PubChem ID: 106668445
• Update Time: 2024-01-13

3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxy-3-methylbutoxy)propane-1-sulfonyl chloride
• EN300-1144378
• 1691030-77-9

• Inchi： 1S/C9H19ClO4S/c1-9(2,13-3)5-7-14-6-4-8-15(10,11)12/h4-8H2,1-3H3
• InChI Key： RYJILSWZJOPDFN-UHFFFAOYSA-N
• SMILES： ClS(CCCOCCC(C)(C)OC)(=O)=O

Computed Properties

• Exact Mass: 258.0692580g/mol
• Monoisotopic Mass: 258.0692580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides